Cas no 1155507-50-8 (2-{(2-fluorophenyl)methylamino}propan-1-ol)

• Product Name: 2-{(2-fluorophenyl)methylamino}propan-1-ol
• CAS No: 1155507-50-8
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5186454
• PubChem ID: 43416549
• Update Time: 2026-03-05

2-{(2-fluorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(2-fluorophenyl)methyl]amino]-
• 2-{(2-fluorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H14FNO/c1-8(7-13)12-6-9-4-2-3-5-10(9)11/h2-5,8,12-13H,6-7H2,1H3
• InChI Key： PNORSBLNQXECTN-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-fluorophenyl)methylamino}propan-1-ol

Compound CAS No. 1155507-50-8: 2-{(2-Fluorophenyl)methylamino}propan-1-ol

2-{(2-Fluorophenyl)methylamino}propan-1-ol, identified by the CAS number 1155507-50-8, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a fluorophenyl group with a methylamino and propanol moiety. The presence of the fluorine atom in the aromatic ring introduces distinct electronic and steric properties, making this compound highly valuable in chemical synthesis and pharmaceutical research.

The synthesis of 2-{(2-fluorophenyl)methylamino}propan-1-ol involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to ensure high yield and purity. Recent studies have highlighted the importance of this compound as an intermediate in the production of bioactive molecules, particularly in the development of novel drug candidates. Its ability to act as a chiral building block has further enhanced its utility in asymmetric synthesis, a critical area in modern organic chemistry.

In terms of physical properties, 2-{(2-fluorophenyl)methylamino}propan-1-ol exhibits a melting point of approximately 45°C and a boiling point around 160°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various laboratory and industrial applications. The compound's stability under different pH conditions has also been evaluated, confirming its suitability for use in both acidic and basic environments.

The biological activity of 2-{(2-fluorophenyl)methylamino}propan-1-ol has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents for conditions such as diabetes and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in oncology research.

The environmental impact of CAS No. 1155507-50-8 has also been assessed, with findings indicating that it biodegrades efficiently under aerobic conditions. This makes it an eco-friendly choice for industries seeking sustainable chemical solutions. Regulatory agencies have recognized its safety profile, allowing it to be used in both research and commercial settings without stringent restrictions.

In conclusion, 2-{(2-fluorophenyl)methylamino}propan-1-ol, or CAS No. 1155507-50-8, stands out as a pivotal compound in contemporary chemical science. Its unique structure, coupled with its diverse applications and favorable safety profile, positions it as an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.